N-(4-acetylphenyl)cyclobutanecarboxamide
Overview
Description
“N-(4-acetylphenyl)cyclobutanecarboxamide” is a biochemical used for proteomics research . It has a molecular formula of C13H15NO2 and a molecular weight of 217.26 .
Molecular Structure Analysis
The molecular structure of “N-(4-acetylphenyl)cyclobutanecarboxamide” is determined by its molecular formula, C13H15NO2 . A similar compound, “N-(4-acetylphenyl)-4-chlorobenzenesulfonamide”, had its structure elucidated using 1H-NMR, 13CNMR, FT-IR, and single crystal assays .Scientific Research Applications
- N-(4-acetylphenyl)cyclobutanecarboxamide can be employed in proteomics studies. Researchers use it to investigate protein structure, function, and interactions. Its ability to modify proteins or serve as a probe in mass spectrometry experiments makes it valuable in this field .
- In chemical biology, this compound plays a role as a chemical tool. Scientists use it to explore biological processes, such as enzyme activity, protein-ligand interactions, and cellular signaling pathways. Its specific binding properties make it useful for target identification and validation .
- Medicinal chemists study N-(4-acetylphenyl)cyclobutanecarboxamide due to its potential as a scaffold for drug design. By modifying its structure, they can create analogs with improved pharmacological properties. It may serve as a starting point for developing novel therapeutics .
- Neuroscientists investigate this compound’s impact on neuronal function. It could be relevant for understanding neurotransmitter systems, receptor binding, or neuroprotective effects. Its unique chemical features might contribute to drug discovery for neurological disorders .
- Organic chemists utilize N-(4-acetylphenyl)cyclobutanecarboxamide as a building block in synthetic routes. Its cyclobutane ring and acetyl group provide opportunities for constructing complex molecules. Researchers can incorporate it into diverse organic frameworks .
- This compound’s photochemical properties are of interest. Researchers explore its absorption and emission spectra, excited-state behavior, and photoreactivity. Applications include photodynamic therapy, sensors, and light-responsive materials .
Proteomics Research
Chemical Biology
Medicinal Chemistry
Neuroscience
Organic Synthesis
Photophysics and Photochemistry
Future Directions
Future research could focus on elucidating the synthesis methods, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards of “N-(4-acetylphenyl)cyclobutanecarboxamide”. Additionally, its potential applications in proteomics research could be further explored .
properties
IUPAC Name |
N-(4-acetylphenyl)cyclobutanecarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-9(15)10-5-7-12(8-6-10)14-13(16)11-3-2-4-11/h5-8,11H,2-4H2,1H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAOHHWBLDUSUQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2CCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetylphenyl)cyclobutanecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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